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Compound of Interest

Compound Name: Florpyrauxifen

Cat. No.: B1531466 Get Quote

An In-depth Technical Guide to Florpyrauxifen: Chemical Structure and Properties

Introduction
Florpyrauxifen is a synthetic auxin herbicide developed for the selective control of a wide

range of broadleaf weeds, sedges, and grasses in various agricultural and aquatic

environments.[1][2][3][4] It belongs to the arylpicolinate class of herbicides and is recognized

for its efficacy at low use rates, contributing to a more favorable environmental profile

compared to some older herbicides.[2] This document provides a comprehensive technical

overview of florpyrauxifen's chemical structure, physicochemical properties, mode of action,

toxicological profile, and environmental fate, along with relevant experimental protocols. It is

intended for researchers, scientists, and professionals in the fields of drug development,

agriculture, and environmental science.

Chemical Structure and Identifiers
Florpyrauxifen is a complex heterocyclic compound featuring a highly substituted pyridine

core.[5] The molecule's structure is fundamental to its herbicidal activity. It is a

pyridinemonocarboxylic acid, specifically a derivative of picolinic acid.[5][6] The active

ingredient is often used in its benzyl ester form, florpyrauxifen-benzyl, which is then

metabolized to the active acid form, florpyrauxifen, within the target plant.

Table 1: Chemical Identifiers for Florpyrauxifen and Florpyrauxifen-benzyl
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Identifier Florpyrauxifen Florpyrauxifen-benzyl

IUPAC Name

4-amino-3-chloro-6-(4-chloro-

2-fluoro-3-methoxyphenyl)-5-

fluoropyridine-2-carboxylic

acid[5][6][7]

benzyl 4-amino-3-chloro-6-(4-

chloro-2-fluoro-3-

methoxyphenyl)-5-

fluoropyridine-2-carboxylate[8]

[9]

CAS Number 943832-81-3[1][5][6][10] 1390661-72-9[2][8][11][12][13]

Molecular Formula
C₁₃H₈Cl₂F₂N₂O₃[1][5][6][10]

[14]
C₂₀H₁₄Cl₂F₂N₂O₃[8][9][11][12]

Molecular Weight 349.11 g/mol [5][6][10] 439.24 g/mol [8][9]

Canonical SMILES

COC1=C(C=CC(=C1F)C2=NC

(=C(C(=C2F)N)Cl)C(=O)O)Cl[5

]

COC1=C(C=CC(=C1F)C2=NC

(=C(C(=C2F)N)Cl)C(=O)OCC3

=CC=CC=C3)Cl[9]

InChI Key
XFZUQTKDBCOXPP-

UHFFFAOYSA-N[1][5][15]

WNZCDFOXYNRBRB-

UHFFFAOYSA-N[9]

Physicochemical Properties
The physical and chemical properties of florpyrauxifen and its benzyl ester influence their

behavior in the environment and their interaction with biological systems. Florpyrauxifen-

benzyl is a tan powder with low water solubility and volatility.

Table 2: Physicochemical Properties of Florpyrauxifen and Florpyrauxifen-benzyl
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Property Florpyrauxifen
Florpyrauxifen-
benzyl

Source(s)

Melting Point 194.56 °C 137 °C [10],

Boiling Point 488.46 °C
Decomposes at 287

°C
[10],

Water Solubility -
< 0.015 mg/L (at

20°C)
[16][17]

Vapor Pressure -
3.2 x 10⁻⁵ Pa (at

20°C)

Octanol-Water

Partition Coefficient

(log Kow)

3.1 (Predicted) >5 [15],

Soil Adsorption

Coefficient (Koc)
- 15,305 - 33,500 L/kg [16][18]

Herbicidal Mode of Action
Florpyrauxifen-benzyl is classified as a WSSA (Weed Science Society of America) Group 4

herbicide, also known as an HRAC (Herbicide Resistance Action Committee) Group O

herbicide.[18][19] Its mode of action is to mimic the natural plant hormone auxin, leading to the

disruption of various growth processes in susceptible plants.[1][3][10][19]

Upon absorption by the plant, typically through leaves and roots, florpyrauxifen-benzyl is de-

esterified to the active acid form, florpyrauxifen.[3] This active form binds to auxin receptors,

specifically showing a preference for the AFB5 receptor.[2] This binding event initiates a

cascade of downstream effects, including the over-stimulation of auxin-regulated genes, which

leads to uncontrolled and disorganized cell growth, epinasty (twisting of leaves and stems), and

ultimately, plant death.[16][19] The disruption of normal cellular function and nutrient transport

are key factors in its herbicidal efficacy.[10][20]
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Start:
4.0g Soil Sample

Add 4mL Water &
8mL Acetonitrile (0.1% Formic Acid)

Vortex for 30s

Freeze at -20°C
for 1 hour

Decant Organic Layer
(Supernatant)

Evaporate to Dryness

Resuspend in
Acetonitrile

Analyze by
HPLC-DAD

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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